N'-[(2-chloro-6-methyl-3-quinolinyl)methylene]-2-(1-piperidinyl)acetohydrazide

• IUPAC Name: N-[(E)-(2-chloro-6-methylquinolin-3-yl)methylideneamino]-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C18H21ClN4O/c1-13-5-6-16-14(9-13)10-15(18(19)21-16)11-20-22-17(24)12-23-7-3-2-4-8-23/h5-6,9-11H,2-4,7-8,12H2,1H3,(H,22,24)/b20-11+
• InChI Key: KQRZRMJPGGHMSS-RGVLZGJSSA-N
• Canonical SMILES: CC1=CC2=CC(=C(N=C2C=C1)Cl)C=NNC(=O)CN3CCCCC3
• Isomeric SMILES: CC1=CC2=CC(=C(N=C2C=C1)Cl)/C=N/NC(=O)CN3CCCCC3
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

The study of complex organic compounds often involves detailed exploration of their synthesis, molecular structure, and both their physical and chemical properties. Compounds like "N'-[(2-chloro-6-methyl-3-quinolinyl)methylene]-2-(1-piperidinyl)acetohydrazide" are typically analyzed for their potential as pharmacological agents, involving intricate synthetic routes and comprehensive property analyses to understand their behavior in biological systems.

Synthesis Analysis

The synthesis of complex organic molecules like the specified compound typically involves multiple steps, including the formation of the quinoline core, introduction of specific functional groups (e.g., chloro, methyl), and the final assembly of the molecule. Methods such as nucleophilic substitution reactions, condensation reactions, and the use of protecting groups are common (Rafi et al., 1995).

Molecular Structure Analysis

Determining the molecular structure involves spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry. X-ray crystallography may also be employed to ascertain the compound's crystal structure, offering insights into molecular conformation and potential intermolecular interactions (Pellegatti et al., 2009).

Chemical Reactions and Properties

The reactivity of such compounds with biological targets, such as enzymes or receptors, is of particular interest. Studies often focus on understanding how these molecules interact at the molecular level, involving kinetic studies and reaction mechanism elucidation. The stability of the compound under physiological conditions is also crucial (Qian et al., 2007).

Physical Properties Analysis

Physical properties including solubility, melting point, and form (crystalline, amorphous) are determined using various analytical techniques. These properties are essential for understanding the compound's behavior in solution and its potential bioavailability (Karunajeewa et al., 2003).

Chemical Properties Analysis

The compound's chemical properties, such as pKa, logP/logD (partition coefficient), and reactivity towards hydrolysis or oxidation, are investigated to predict its stability, distribution, and metabolism within the body. These studies often involve in vitro assays and computational modeling (Levin et al., 1981).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in various fields, such as medicinal chemistry, if it shows biological activity.